Cas no 1261753-91-6 (4-Amino-2,6-bis(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Amino-2,6-bis(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261753-91-6
• MF: C₁₉H₁₂F₆N₂
• MW: 382.302405357361
• CID: 4982544
• Update Time: 2025-05-26

4-Amino-2,6-bis(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-bis(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C19H12F6N2/c20-18(21,22)13-5-1-11(2-6-13)16-9-15(26)10-17(27-16)12-3-7-14(8-4-12)19(23,24)25/h1-10H,(H2,26,27)
• InChI Key： JNDMVFDSUSXHDD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(C=C(C2C=CC(C(F)(F)F)=CC=2)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 434
• XLogP3: 5.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2,6-bis(4-(trifluoromethyl)phenyl)pyridine

4-Amino-2,6-bis(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261753-91-6)

The compound 4-Amino-2,6-bis(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261753-91-6) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and electronic devices. Recent studies have highlighted its role in the development of novel materials for optoelectronic applications, particularly in the realm of organic light-emitting diodes (OLEDs). The presence of the trifluoromethyl group and the pyridine ring in its structure contributes to its exceptional electronic properties, making it a valuable component in modern material science research.

The synthesis of 4-Amino-2,6-bis(4-(trifluoromethyl)phenyl)pyridine involves a series of carefully controlled reactions that ensure the precise placement of substituents on the pyridine ring. The amino group at position 4 and the trifluoromethyl phenyl groups at positions 2 and 6 play critical roles in determining the compound's reactivity and stability. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yield while maintaining high purity levels. These improvements have made this compound more accessible for large-scale applications.

In terms of applications, 4-Amino-2,6-bis(4-(trifluoromethyl)phenyl)pyridine has shown promise as a building block for advanced materials. Its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area, tunable pore sizes, and exceptional catalytic activity, making them ideal for gas storage, separation, and catalysis applications. Recent studies have demonstrated its effectiveness as a catalyst in organic transformations, particularly in reactions involving alkenes and aromatic compounds.

The electronic properties of this compound are further enhanced by its ability to undergo post-synthetic modifications. For instance, the amino group can be functionalized with various substituents to tailor the electronic characteristics for specific applications. This flexibility has led to its use in the development of novel semiconducting materials for flexible electronics and wearable devices. Researchers have also explored its potential as a dopant in polymer blends, where it significantly improves charge transport properties without compromising mechanical integrity.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of 4-Amino-2,6-bis(4-(trifluoromethyl)phenyl)pyridine. Advanced density functional theory (DFT) calculations have revealed that the molecule exhibits a unique combination of conjugation pathways and charge transfer mechanisms that contribute to its high electron mobility. These findings have been corroborated by experimental measurements using techniques such as cyclic voltammetry and UV-vis spectroscopy.

In addition to its material science applications, this compound has also found utility in pharmaceutical research. Its ability to act as a ligand for metalloenzymes has been explored in drug design efforts targeting various diseases. The trifluoromethyl groups provide steric bulk that can enhance binding affinity while maintaining solubility properties necessary for drug delivery systems.

Looking ahead, the continued exploration of 4-Amino-2,6-bis(4-(trifluoromethyl)phenyl)pyridine is expected to unlock new possibilities across multiple disciplines. Its role as a versatile building block for advanced materials will undoubtedly drive further innovation in fields ranging from renewable energy technologies to biomedical engineering.